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Compound of Interest

Compound Name: Palmitoyllactic acid

Cat. No.: B1678352

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties, biocompatibility,
biodegradability, and drug delivery potential of palmitoyllactic acid and polylactic acid (PLA).
The information presented is curated from scientific literature to aid in the selection and
application of these materials in biomedical research and development.

Physicochemical Properties: A Head-to-Head
Comparison

A side-by-side look at the key physical and chemical properties of palmitoyllactic acid and
polylactic acid reveals significant differences stemming from their distinct molecular structures.
While polylactic acid is a polymer, palmitoyllactic acid is a smaller, single-molecule ester. For
a more direct comparison, this guide also considers palmitoyl-functionalized polylactic acid, a
modification designed to impart specific properties to the base polymer.
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Palmitoyllactic Polylactic Acid Palmitoyl-
Property . . .

Acid (PLA) Functionalized PLA
Molecular Formula C19H3604 (C3H40O2)n Variable

_ 10,000 - 700,000 Higher than
Molecular Weight 328.49 g/mol -
g/mol unmodified PLA

White crystalline Transparent or ]

Appearance Variable

solid[1]

translucent solid[2]

Variable, may be

Melting Point (°C) ~60-65[1] 150 - 180
lower than PLA
Glass Transition , Variable, may be
Not applicable 55-65
Temp. (°C) lower than PLA
Sparingly soluble in Insoluble in water; Solubility may be
- water; soluble in soluble in solvents like  altered depending on
Solubility

organic solvents like

ethanol and ether[1]

chloroform,

dichloromethane

the degree of

functionalization

Relatively low, typical

Not extensively

Density (g/cm?3) ) 1.25-1.28
of fatty acids[1] reported
Tensile Strength Not applicable (not a 20 - 60 Potentially altered
(MPa) film-forming material) mechanical properties
Elongation at Break ) Potentially altered
Not applicable 25-6.0

(%)

mechanical properties

Biocompatibility and Inflammatory Response

Both palmitoyllactic acid and polylactic acid are generally considered biocompatible, a critical

requirement for materials used in medical devices and drug delivery systems. However, their

interactions with biological systems and their potential to elicit an inflammatory response differ,

primarily due to their degradation products and mechanisms of action.

Palmitoyllactic Acid: As a fatty acid ester, palmitoyllactic acid's biocompatibility is influenced

by its constituent parts: palmitic acid and lactic acid. Palmitic acid, a common saturated fatty

acid, can act as a ligand for Toll-like receptor 4 (TLR4), initiating a pro-inflammatory signaling
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cascade. This interaction can lead to the maturation and activation of dendritic cells and the
secretion of pro-inflammatory cytokines like IL-1[3.

Polylactic Acid (PLA): PLA is widely used in biomedical applications due to its excellent
biocompatibility. However, its degradation into lactic acid can lead to a localized acidic
microenvironment. This acidity has been linked to an inflammatory response, characterized by
the metabolic reprogramming of immune cells such as macrophages. This reprogramming can
result in the increased expression of pro-inflammatory cytokines, including IL-6, MCP-1, TNF-q,
and IL-1[.

Signaling Pathway Diagrams

To visualize the inflammatory pathways associated with these materials, the following diagrams
were generated using Graphviz.

Click to download full resolution via product page

Caption: Palmitic Acid-Induced TLR4 Signaling Pathway.
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Material Synthesis & Preparation

[Synthesis of Palmitoyllactic Acid] [Synthesis of Polylactic Acid]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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